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Compound of Interest

1-(2-Amino-4-
Compound Name:
bromophenyl)ethanone

Cat. No.: B111471

Introduction

The N-acylation of amines is a fundamental and widely utilized transformation in organic
chemistry, crucial for the synthesis of amides.[1] These amide-containing structures are
prevalent in medicinal chemistry, materials science, and pharmaceutical drug development.[1]
Halogenated anilines, such as 1-(2-Amino-4-bromophenyl)ethanone, are particularly
valuable building blocks. The presence of the halogen atom offers a reactive site for further
modifications, like cross-coupling reactions, while the acetyl group provides another point for
chemical diversification. This document provides a detailed experimental protocol for the N-
acetylation of 1-(2-Amino-4-bromophenyl)ethanone using acetic anhydride, a common and
efficient method for producing the corresponding acetamide.[2][3]

Reaction Scheme

The N-acylation of 1-(2-Amino-4-bromophenyl)ethanone with acetic anhydride in the
presence of a base, such as sodium acetate, yields N-(2-acetyl-5-bromophenyl)acetamide. The
reaction proceeds by nucleophilic attack of the amino group on the carbonyl carbon of the
acetic anhydride.
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Caption: Chemical reaction pathway for the N-acylation.

Quantitative Data Summary
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The following table summarizes the key reactants and their properties for a typical lab-scale

synthesis.
Molecular
Molecular . Moles Amount
Compound Weight ( Role
Formula (mmol) Used
g/mol )
1-(2-Amino-4- )
Starting
bromophenyl)  CsHsBrNO 214.06 10.0 214 ¢ )
Material
ethanone
Acetic 1.229(1.13 Acylating
_ C4HeO3 102.09 12.0
Anhydride mL) Agent
Sodium
Acetate Cz2HsNaO:z 82.03 15.0 1.23¢g Base
(anhydrous)
Glacial Acetic
, CHsCOOH 60.05 - 10 mL Solvent
Acid
10 mL + 100 Solvent /
Water H20 18.02 -
mL Work-up
Product N-(2-acetyl-5-
(Theoretical bromophenyl)  CioHi10BrNO2z  256.10 10.0 2.56¢

Yield) acetamide

Experimental Protocol

This protocol details the N-acetylation of 1-(2-Amino-4-bromophenyl)ethanone. The

procedure is adapted from established methods for the acylation of anilines.[2][3]

Materials and Equipment
e 1-(2-Amino-4-bromophenyl)ethanone
¢ Acetic anhydride

e Sodium acetate (anhydrous)
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Glacial acetic acid

Deionized water

Ethanol (95%, for recrystallization)

100 mL round-bottom flask or Erlenmeyer flask
Magnetic stirrer and stir bar

Graduated cylinders and beakers

Ice bath

Bichner funnel and vacuum filtration apparatus
Melting point apparatus

Standard laboratory glassware
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1. Dissolve Starting Material
Add 2.14 g of 1-(2-Amino-4-
bromophenyl)ethanone to 10 mL
of glacial acetic acid.

2. Add Acylating Agent
Add 1.13 mL of acetic
anhydride to the solution
and swirl to mix.

3. Initiate Reaction
Immediately add a solution of
1.23 g sodium acetate in
10 mL of water.

4. Reaction
Stir the mixture at room
temperature for 30-60 minutes.
A precipitate should form.

5. Work-up & Isolation
Pour the reaction mixture into
100 mL of ice-cold water.
Collect the solid product by
vacuum filtration.

6. Purification
Recrystallize the crude product
from 95% ethanol.

7. Characterize Product
Dry the purified solid and
characterize (m.p., NMR, IR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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